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Thermal Properties Comparison of Hole-Transporting
Materials

Material
Name

Glass Transition
Temperature (Tg, °C)

Decomposition
Temperature (Td, °C)

Reference/Note

NPB 95 – 98 Not Provided Common reference material;

lower Tg limits stability [1] [2] [3]

Spiro-
NPB

126 420 Baseline for spirobifluorene-based

HTMs [4]

HTM 1A 110 450 Lower Tg than Spiro-NPB [4]

HTM 1B 180 495 Higher Tg than Spiro-NPB; more
rigid core structure [4]

SP1 215 Not Provided Higher Tg; features
diphenylacridine donors [2]

SP2 150 450 Higher Tg; features
phenothiazine donors [2]
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Material
Name

Glass Transition
Temperature (Tg, °C)

Decomposition
Temperature (Td, °C)

Reference/Note

STNPB >95 (Specific value not

listed)

Not Provided Spiro-annulated derivative of

NPB; noted for high stability [1]

Experimental Protocols for Key Data

The thermal data in the table above was primarily obtained through two standard characterization techniques:

Differential Scanning Calorimetry (DSC): This method measures heat flow into or out of a sample

as it is heated, cooled, or held at a constant temperature. The glass transition temperature (Tg) is
identified as a step-like change in the heat flow curve, indicating the transition from a brittle glassy

state to a flexible rubbery state [1] [4] [2]. Measurements are typically performed under a controlled
nitrogen atmosphere to prevent oxidation.

Thermogravimetric Analysis (TGA): This technique measures a sample's mass change as a
function of temperature. The decomposition temperature (Td), often reported as the temperature at

which 5% weight loss occurs, provides a key indicator of the material's thermal stability [4]. This
analysis is also conducted in an inert nitrogen environment.

The following diagram illustrates the typical experimental workflow for synthesizing and characterizing

these spiro-based materials, from molecular design to final thermal analysis:
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Impact of High Tg on Material Performance

A high Tg is a critical property for HTMs in OLEDs, primarily for two reasons:

Suppresses Crystallization: During device operation, layers heat up. If the temperature exceeds the
Tg, the material can transition from a stable glassy state to a more mobile rubbery state, leading to

crystallization. Crystallization creates defects that degrade device performance and drastically
shorten operational lifetime [1] [3].

Ensures Morphological Stability: Materials with high Tg maintain stable, homogeneous thin films
during device fabrication and long-term operation. This stability is crucial for consistent device
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performance and is a key advantage of spiro-configured molecules like Spiro-NPB and its

derivatives, which possess rigid, three-dimensional structures that resist molecular rearrangement [1]
[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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